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Compound of Interest

Compound Name: Doramectin monosaccharide

Cat. No.: B1496289

Audience: Researchers, scientists, and drug development professionals.
Introduction

Doramectin, a member of the avermectin family of macrocyclic lactones, is a potent
endectocide used in veterinary medicine to treat and control internal and external parasites in
animals such as cattle, sheep, and pigs.[1][2][3] Regulatory agencies worldwide have
established maximum residue limits (MRLS) for doramectin in edible tissues to ensure food
safety. Consequently, sensitive and reliable analytical methods are required for the routine
monitoring of doramectin residues in animal-derived food products. This application note
provides a detailed overview of the sample preparation methodologies for the analysis of
doramectin in various tissue types, focusing on extraction and purification techniques prior to
chromatographic analysis. The methods described are applicable for the determination of the
parent doramectin molecule, which contains a disaccharide moiety.

Experimental Workflow

The general workflow for the analysis of doramectin in tissues involves sample
homogenization, extraction of the analyte from the tissue matrix, cleanup of the extract to
remove interfering substances, and finally, analysis by a suitable chromatographic technique.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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